4-[4-(Dimethylamino)benzoyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-[4-(dimethylamino)benzoyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C19H26N2O4/c1-13-8-10-19(11-9-13)21(16(12-25-19)18(23)24)17(22)14-4-6-15(7-5-14)20(2)3/h4-7,13,16H,8-12H2,1-3H3,(H,23,24)
• InChI Key: ZUDMUFJCXKYSQF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol

Description

“4-[4-(Dimethylamino)benzoyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” is a chemical compound. Unfortunately, there is limited information available about this compound online.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 347.41. Other physical and chemical properties such as density, melting point, boiling point, and flash point are not available from the searched resources.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

Natural carboxylic acids derived from plants have been recognized for their significant biological activity. The structure of these compounds, such as benzoic acid and cinnamic acid, influences their antioxidant, antimicrobial, and cytotoxic activities. These activities are primarily attributed to the presence of hydroxyl groups and conjugated bonds in the compounds. For instance, rosmarinic acid exhibited the highest antioxidant activity among studied compounds. The antimicrobial properties varied depending on the microbial strain and the experimental conditions, with caffeic acid and cinnamic acid showing high antimicrobial activity. Moreover, the presence of hydroxyl groups in these carboxylic acids influenced their cytotoxic potential and their ability to chelate endogenous transition metal ions, indicating potential applications in health and disease treatment (Godlewska-Żyłkiewicz et al., 2020).

Biocatalyst Inhibition and Industrial Chemical Production

Carboxylic acids have demonstrated versatility as biorenewable chemicals, serving as precursors for a range of industrial chemicals. These compounds can be produced using engineered microbes like Escherichia coli and Saccharomyces cerevisiae. Despite their utility, the potency of these acids as microbial inhibitors poses a challenge, as they tend to inhibit microbial activity at concentrations below the desired yield. Understanding the impact of carboxylic acids on microbial cells, such as changes in cell membrane properties and intracellular pH, is crucial for developing metabolic engineering strategies to enhance microbial robustness and improve industrial performance (Jarboe et al., 2013).

Role in Dye Synthesis and Coloration

Betalains are nitrogenous plant pigments with a core structure of betalamic acid. These pigments, including betacyanins (violet) and betaxanthins (yellow), are synthesized through a pathway involving the hydroxylation of tyrosine and subsequent cleavage of the aromatic ring of DOPA. The biosynthesis of betalains is influenced by ecophysiological factors and can be manipulated to enhance pigment production for commercial purposes. Betalains serve as chemosystematic markers and contribute to health due to their safety for consumption and therapeutic roles (Khan & Giridhar, 2015).

Mechanism of Action

The mechanism of action of this compound is not available from the searched resources.

Future Directions

The future directions and potential applications of this compound are not available from the searched resources.